Pregna-4,9(11),16-triene-3,20-dione
Pregna-4,9(11),16-triene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
21590-20-5
VCID:
VC0041991
InChI:
InChI=1S/C21H26O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,9,12,16,18H,4-5,7-8,10-11H2,1-3H3/t16-,18-,20-,21+/m0/s1
SMILES:
CC(=O)C1=CCC2C1(CC=C3C2CCC4=CC(=O)CCC43C)C
Molecular Formula:
C21H26O2
Molecular Weight:
310.4 g/mol
Pregna-4,9(11),16-triene-3,20-dione
CAS No.: 21590-20-5
Reference Standards
VCID: VC0041991
Molecular Formula: C21H26O2
Molecular Weight: 310.4 g/mol
| CAS No. | 21590-20-5 |
|---|---|
| Product Name | Pregna-4,9(11),16-triene-3,20-dione |
| Molecular Formula | C21H26O2 |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | (8S,10S,13S,14S)-17-acetyl-10,13-dimethyl-1,2,6,7,8,12,14,15-octahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H26O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,9,12,16,18H,4-5,7-8,10-11H2,1-3H3/t16-,18-,20-,21+/m0/s1 |
| Standard InChIKey | TZEZJENWQRMZIX-BVPXEZJJSA-N |
| Isomeric SMILES | CC(=O)C1=CC[C@@H]2[C@@]1(CC=C3[C@H]2CCC4=CC(=O)CC[C@@]43C)C |
| SMILES | CC(=O)C1=CCC2C1(CC=C3C2CCC4=CC(=O)CCC43C)C |
| Canonical SMILES | CC(=O)C1=CCC2C1(CC=C3C2CCC4=CC(=O)CCC43C)C |
| PubChem Compound | 10990545 |
| Last Modified | Nov 11 2021 |
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